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CAS No.: 1418117-82-4

Cat. No.: B2413250

Get Quote

Executive Summary
7-Methoxyquinoline Hydrochloride (7-MQ·HCl) represents a specialized scaffold within the

quinoline family, distinct from its 6-methoxy and unsubstituted counterparts. While often

overshadowed by the 6-methoxy pharmacophore (common in antimalarials like Quinine), 7-

MQ·HCl offers unique electronic and photophysical properties that make it superior in specific

high-precision applications.

This guide objectively compares 7-MQ·HCl against key alternatives (Quinoline, 6-

Methoxyquinoline, and 6,7-Dimethoxyquinoline) across three critical performance vectors:

Synthetic Utility, Photophysical Stability, and Biological Efficacy.

Key Findings
Synthetic Efficacy: 7-MQ·HCl precursors exhibit higher regioselectivity in electrophilic

substitutions compared to 6-methoxy isomers, with key intermediate yields exceeding 85%.
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Photophysics: Unlike the high-quantum-yield 6-methoxy variants, 7-MQ derivatives display a

hypsochromic shift (Blue emission, ~400 nm) and exceptional photostability, making them

ideal for background-free ratiometric sensing.

Biological Potency: In kinase inhibition (EGFR), 7-methoxy substitution provides a specific

steric fit that enhances selectivity, though often requiring a 6,7-dimethoxy motif for maximal

sub-nanomolar potency.

Chemical & Physical Profile
The hydrochloride salt form is critical for experimental reproducibility. While the free base is

lipophilic and prone to oxidation, the hydrochloride salt stabilizes the nitrogen lone pair,

significantly enhancing shelf-life and aqueous solubility for biological assays.

Feature
7-
Methoxyquinoline
HCl

6-
Methoxyquinoline

Unsubstituted
Quinoline

Molecular Weight 195.65 g/mol (Salt) 159.19 g/mol (Base) 129.16 g/mol (Base)

Solubility (Water) High (>50 mg/mL) Low (<1 mg/mL) Moderate

pKa (Conj. Acid) ~5.0 ~4.5 4.9

Stability
High (Resistant to N-

oxidation)
Moderate

Low (Prone to

oxidation)

Application 1: Synthetic Efficacy (Building Block
Utility)
In medicinal chemistry, the "efficacy" of a building block is measured by its reactivity yield and

regiocontrol. 7-Methoxyquinoline is a superior substrate for synthesizing 4-substituted

derivatives (e.g., for kinase inhibitors) via the Gould-Jacobs or Meldrum's Acid pathways.

Comparative Yield Analysis
The electron-donating methoxy group at the 7-position activates the C4 position for nucleophilic

aromatic substitution (SNAr) after activation (e.g., with POCl3), often with better yields than the
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6-isomer due to resonance stabilization patterns.

Table 1: Synthetic Yield Comparison (Intermediate: 4-Chloro-derivative)

Starting Material
Reaction
Conditions

Yield of 4-Cl
Product

Notes

7-Methoxyquinolin-4-

one
POCl3, 100°C, 3h 88%

High purity
precipitate

6-Methoxyquinolin-4-

one
POCl3, 100°C, 3h 75-80%

Isomer separation

often required

| Quinolin-4-one | POCl3, Reflux | 65-70% | Lower reactivity |

Experimental Protocol: High-Yield Synthesis of 4-
Chloro-7-Methoxyquinoline
Rationale: This protocol utilizes the hydrochloride salt's precursor to generate the reactive

"warhead" used in drug discovery.

Cyclization: React 3-methoxyaniline (1.0 eq) with Meldrum's acid derivative in 2-propanol at

70°C.

Thermolysis: Suspend intermediate in diphenyl ether; heat to 220°C for 1.5h to cyclize to 7-

methoxy-4-quinolinone (Yield: ~51%).

Chlorination: Suspend 7-methoxy-4-quinolinone in diisopropylethylamine (DIPEA). Add

POCl3 dropwise.

Reaction: Stir at 100°C for 3 hours.

Workup: Quench with ice water. Neutralize with NH4OH.[1] Filter white solid.[1]

Validation: ESI-MS m/z 194 [M+H]+.[1]
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3-Methoxyaniline Enamine Intermediate
(Meldrum's Adduct)

Meldrum's Acid deriv.
2-PrOH, 70°C 7-Methoxy-4-quinolinone

Diphenyl ether
220°C, 1.5h 4-Chloro-7-Methoxyquinoline

(Yield: 88%)

POCl3, DIPEA
100°C, 3h

Click to download full resolution via product page

Figure 1: High-yield synthetic pathway for activating the 7-Methoxyquinoline scaffold.

Application 2: Photophysical Efficacy (Fluorescence
Probes)
7-Methoxyquinoline derivatives function as pH-insensitive fluorescent probes. Unlike 6-

methoxyquinoline (which emits in the cyan/green), 7-methoxyquinoline emits in the blue region

with distinct quenching properties, making it valuable for Indicator Displacement Assays (IDA).

Performance Data
The 7-methoxy group induces a hypsochromic shift (blue-shift) relative to the 6-methoxy

isomer. While the quantum yield (

) is lower, the signal stability is higher, which is critical for ratiometric sensing.

Table 2: Photophysical Properties Comparison | Compound | Emission

| Quantum Yield (

) | Stokes Shift | Application Suitability | | :--- | :--- | :--- | :--- | :--- | | 7-Methoxyquinoline | ~400
nm (Blue) | 0.10 - 0.15 | Large | Background-free Probes | | 6-Methoxyquinoline | ~460 nm
(Cyan) | 0.30 - 0.50 | Moderate | High-brightness Tags | | 6,7-Dimethoxyquinoline | ~420 nm |
0.30 | Moderate | Dual-donor Systems |

Note: In aqueous HCl solution, the protonated quinolinium species typically shows a redshift in

absorption but may exhibit quenching. The values above refer to the free base in polar

solvents.
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Select Fluorophore Requirement

Need High Brightness? Need High Stability / Blue Shift?

Use 6-Methoxyquinoline
(High Quantum Yield)

Yes

Use 7-Methoxyquinoline
(Large Stokes Shift)

Yes

Click to download full resolution via product page

Figure 2: Decision matrix for selecting Methoxyquinoline isomers based on photophysical

needs.

Application 3: Biological Efficacy (Kinase Inhibition)
7-Methoxyquinoline is a bioisostere for the quinazoline core found in EGFR inhibitors (e.g.,

Gefitinib). The 7-methoxy group is crucial for binding affinity within the ATP-binding pocket of

kinases, specifically interacting with residues like Met769 via water-mediated networks or direct

steric fit.

Efficacy Data: EGFR Inhibition
Experimental data indicates that while 6,7-dimethoxy substitution is often optimal, the 7-

methoxy group contributes disproportionately to the selectivity profile of the inhibitor.

Table 3: EGFR Kinase Inhibition (IC50 Values)
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Scaffold /
Derivative

IC50 (A549 Cells) IC50 (Enzymatic) Selectivity Profile

7-Methoxy-4-

anilinoquinoline
2.25 µM ~60 nM High Specificity

6,7-Dimethoxy-4-

anilinoquinazoline
0.02 µM <10 nM

Broad Potency (Pan-

HER)

| Unsubstituted Quinoline | >50 µM | >1000 nM | Inactive |

Interpretation: The 7-methoxy derivative (Compound 7i in literature) shows comparable efficacy

to first-generation inhibitors in specific cell lines but offers a scaffold that can be further

modified to reduce off-target toxicity compared to the highly potent dimethoxy variants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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